Cas no 40781-29-1 ((2S)-2-chloro-N-phenylpropanamide)

• Product Name: (2S)-2-chloro-N-phenylpropanamide
• CAS No: 40781-29-1
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 2633128
• PubChem ID: 1550591
• Update Time: 2025-04-21

(2S)-2-chloro-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• (2S)-2-chloro-N-phenylpropanamide
• 40781-29-1
• DTXSID60364337
• CHEBI:214165
• DTXCID00315383

• Inchi： 1S/C9H10ClNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)/t7-/m0/s1
• InChI Key： BWWXKHHVIAJJFM-ZETCQYMHSA-N
• SMILES： Cl[C@@H](C)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides